Polyvinyl alcohol

• CAS No.: 9002-89-5
• Product Name: Polyvinyl alcohol
• Molecular Formula: (C2H3OR)nwhere R = H or COCH3; (CH2CHOH-)n; CH2CHOH; C2H4O
• Molecular Weight: 44.05 g/mol
• IUPAC Name: ethenol
• Standard InChI: InChI=1S/C2H4O/c1-2-3/h2-3H,1H2
• Standard InChIKey: IMROMDMJAWUWLK-UHFFFAOYSA-N
• SMILES: C=CO
• Canonical SMILES: C=CO
• Boiling Point: 644 °F at 760 mm Hg approximately (NTP, 1992); 644 °F at 760 mm Hg /approximately/
• Colorform: Dry, unplasticized powders are white or cream colored; Colorless, white or cream, amorphous powde
• Density: 1.329 (NTP, 1992); 1.91 to 1.31; 1.19-1.31 g/cm³
• Flash Point: 175 °F (NTP, 1992); 175 °F (79 °C) (open cup); 79 °C o.c.
• Melting Point: 442 °F (decomposes) (NTP, 1992); >200 °C; other melting points: 212-267 °C
• Physical Description: Polyvinyl alcohol appears as odorless white to cream-colored granules or powder. Pure aqueous solutions are neutral or faintly acid and subject to mold growth. pH (4% aqueous solution): 5-8. Strongly hydrophilic. (NTP, 1992); Odourless, tasteless, translucent, white or cream-coloured granular powder; COLOURLESS-TO-WHITE SOLID IN VARIOUS FORMS.
• Description: Polyvinyl alcohol appears as odorless white to cream-colored granules or powder. Pure aqueous solutions are neutral or faintly acid and subject to mold growth. pH (4% aqueous solution): 5-8. Strongly hydrophilic. (NTP, 1992); A polymer prepared from polyvinyl acetates by replacement of the acetate groups with hydroxyl groups. It is used as a pharmaceutic aid and ophthalmic lubricant as well as in the manufacture of surface coatings artificial sponges, cosmetics, and other products.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Soluble (NTP, 1992); Soluble in water; sparingly soluble in ethanol; Soluble in water; Solubility in water: good; Water solubility increases as molecular weight decreases; Slightly soluble in ethanol, but insoluble in other organic solvents; Essentially soluble in hot and cold water, but those coded 20-105 require alcohol-water mixtures; Insoluble in petroleum solvents; Practically insoluble in animal and vegetable oils; insoluble in aromatic hydrocarbons, esters, ether, acetone; practically insoluble in chlorinated hydrocarbons
• Synonyms: Alcohol, Polyvinyl; Liquifilm Tears; Polyvinyl Alcohol; Polyviol; Tears, Liquifilm
• Vapor Pressure: Negligible (NTP, 1992); Negligible
• PubChem Compound: 11199
• Last Modified: Nov 11 2021